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Compound of Interest

Compound Name: GSK 650394

Cat. No.: B1672397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of

GSK650394, a potent and selective inhibitor of Serum/Glucocorticoid-regulated Kinase 1

(SGK1). The information presented herein is intended to support further research and drug

development efforts by providing detailed data and experimental context.

Mechanism of Action
GSK650394 is a small molecule inhibitor that primarily targets the kinase activity of SGK1 and,

to a lesser extent, SGK2.[1][2][3] It functions as an ATP-competitive inhibitor, binding to the

kinase domain and preventing the phosphorylation of downstream substrates.[4] The inhibitory

activity of GSK650394 has been demonstrated in various in vitro and cell-based assays, where

it has been shown to disrupt key signaling pathways involved in cell growth, proliferation, and

ion transport.[1][4]

Quantitative Data Summary
The following tables summarize the key quantitative pharmacodynamic parameters of

GSK650394 across different experimental systems.

Table 1: In Vitro Kinase Inhibition
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Target Assay Type IC50 Reference

SGK1
Scintillation Proximity

Assay (SPA)
62 nM [2][3][4]

SGK2
Scintillation Proximity

Assay (SPA)
103 nM [2][3][4]

SGK1
Fluorescence

Polarization Assay
13 nM [4][5]

Table 2: Cell-Based Assay Activity

Cell Line Assay Type Endpoint IC50 Reference

LNCaP
Cell Growth

Assay

Androgen-

stimulated

growth inhibition

~1 µM [2][3][4]

M-1

Short-Circuit

Current (SCC)

Assay

Inhibition of

SGK1-mediated

epithelial

transport

0.6 µM [1][2]

Table 3: Cytotoxicity

Cell Line Assay Type LC50 Reference

M-1 XTT Assay 41 µM [2][4]

HeLa XTT Assay > 100 µM [2][4]

Signaling Pathways
GSK650394 modulates several critical intracellular signaling pathways through its inhibition of

SGK1. The primary pathway affected is the PI3K/Akt/SGK1 signaling cascade.
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1. Enzyme Activation
(SGK1/2 + PDK1 + ATP)

3. Kinase Reaction
(Activated Enzyme + Substrate + γ-³²P-ATP)

2. Inhibitor Plating
(Varying [GSK650394])

4. Incubation
(1 hour at RT)

5. Detection
(Add SPA beads, Centrifuge, Scintillation Counting)

6. Data Analysis
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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